![molecular formula C14H20ClNO2 B3847313 4-[4-(2-chlorophenoxy)butyl]morpholine](/img/structure/B3847313.png)
4-[4-(2-chlorophenoxy)butyl]morpholine
Overview
Description
4-[4-(2-chlorophenoxy)butyl]morpholine, also known as ICI 118,551, is a highly selective β2-adrenergic receptor antagonist. It was first synthesized by Imperial Chemical Industries (ICI) in the 1980s and has since been widely used in scientific research.
Mechanism of Action
The mechanism of action of 4-[4-(2-chlorophenoxy)butyl]morpholine involves its binding to the β2-adrenergic receptor and blocking the binding of endogenous ligands such as epinephrine and norepinephrine. This results in the inhibition of downstream signaling pathways, leading to a decrease in cAMP levels and ultimately a reduction in smooth muscle relaxation and bronchodilation.
Biochemical and Physiological Effects:
4-[4-(2-chlorophenoxy)butyl]morpholine has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit β2-adrenergic receptor-mediated cAMP production in a dose-dependent manner. In vivo studies have shown that it can inhibit bronchodilation and smooth muscle relaxation in the airways and decrease heart rate and contractility.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[4-(2-chlorophenoxy)butyl]morpholine is its high selectivity for the β2-adrenergic receptor, which allows for specific investigation of this receptor subtype. However, its potency and efficacy may vary depending on the experimental conditions, and it may not be suitable for all experimental models.
Future Directions
There are many potential future directions for the use of 4-[4-(2-chlorophenoxy)butyl]morpholine in scientific research. One area of interest is the investigation of its effects on other physiological systems, such as the immune system and the central nervous system. Additionally, further studies are needed to determine its potential as a therapeutic agent for conditions such as asthma and heart failure. Finally, the development of new, more potent and selective β2-adrenergic receptor antagonists may provide new insights into the physiological and biochemical effects of this receptor subtype.
Scientific Research Applications
4-[4-(2-chlorophenoxy)butyl]morpholine has been extensively used in scientific research as a tool to study the β2-adrenergic receptor. It is commonly used in pharmacological studies to investigate the physiological and biochemical effects of β2-adrenergic receptor activation and inhibition.
properties
IUPAC Name |
4-[4-(2-chlorophenoxy)butyl]morpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO2/c15-13-5-1-2-6-14(13)18-10-4-3-7-16-8-11-17-12-9-16/h1-2,5-6H,3-4,7-12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAPUFHFSUBJAEX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCCOC2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.77 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5367966 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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